N-(2-hydroxyphenyl)-3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide

• IUPAC Name: N-(2-hydroxyphenyl)-3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C20H18N2O4S2/c1-26-14-8-6-13(7-9-14)12-17-19(25)22(20(27)28-17)11-10-18(24)21-15-4-2-3-5-16(15)23/h2-9,12,23H,10-11H2,1H3,(H,21,24)/b17-12-
• InChI Key: RFWJPTMITCGCBK-ATVHPVEESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3O
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 307525-63-9

Description

N-(2-hydroxyphenyl)-3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide is a useful research compound. Its molecular formula is C20H18N2O4S2 and its molecular weight is 414.49. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

The compound's derivatives, specifically those related to zinc phthalocyanine, have been explored for their potential in photodynamic therapy for cancer treatment. These derivatives exhibit remarkable properties such as high singlet oxygen quantum yield, good fluorescence, and appropriate photodegradation quantum yield, making them useful as Type II photosensitizers. Their effectiveness in generating singlet oxygen, a crucial reactive oxygen species for inducing cell death in cancer cells, positions them as promising candidates for photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

Derivatives containing the sulfonamide thiazole moiety have shown significant anticonvulsant effects. In particular, some synthesized compounds demonstrated protection against picrotoxin-induced convulsions, suggesting their potential as therapeutic agents for seizure management (Farag et al., 2012).

Antimicrobial and Antifungal Agents

Several studies have synthesized and evaluated derivatives for their antimicrobial and antifungal properties. These compounds, often incorporating the thiazolidinone core, have shown excellent antibacterial and anti-fungal activities, indicating their potential use in treating various infections. For example, compounds synthesized by incorporating Naproxen demonstrated promising results as analgesic and anti-inflammatory agents with antimicrobial capabilities (Zala, Dave, & Undavia, 2015).